3-benzyl-8-(3,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 2-benzyl-6-(3,4-dimethylphenyl)-4-methyl-4a,7,8,9a-tetrahydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H25N5O2/c1-15-9-10-18(13-16(15)2)26-11-12-27-19-20(24-22(26)27)25(3)23(30)28(21(19)29)14-17-7-5-4-6-8-17/h4-10,13,19-20H,11-12,14H2,1-3H3
• InChI Key: ONFLWUSZXVPUOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN3C2=NC4C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5)C
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol

Description

The compound “3-benzyl-8-(3,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione” is a complex organic molecule. It contains an imidazo[1,2-g]purine core, which is a type of purine. Purines are heterocyclic aromatic organic compounds, consisting of a pyrimidine ring fused to an imidazole ring. Purines are widely occurring in nature and are part of many biological compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the imidazo[1,2-g]purine core, followed by various substitutions to add the benzyl, 3,4-dimethylphenyl, and methyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazo[1,2-g]purine core itself is a bicyclic structure consisting of a pyrimidine ring fused to an imidazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups provides many possibilities for reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the imidazo[1,2-g]purine core might confer aromaticity, which could affect its chemical reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and the target it interacts with. For example, many purine derivatives are known to interact with various enzymes and receptors in the body.

Future Directions

The future research directions for this compound could involve further studies to elucidate its synthesis, properties, and potential applications. For example, given the biological importance of purines, this compound could be of interest in the development of new drugs.